Cas no 606-31-5 (2,6-Dinitrobenzaldehyde)

2,6-Dinitrobenzaldehyde structure
2,6-Dinitrobenzaldehyde structure
Product Name:2,6-Dinitrobenzaldehyde
CAS No:606-31-5
MF:C7H4N2O5
MW:196.11706161499
CID:38759
PubChem ID:24847333
Update Time:2025-04-18

2,6-Dinitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dinitrobenzaldehyde
    • Benzaldehyde, 2,6-dinitro-
    • 2,5-DIMETHYL-1-[5-(MORPHOLINE-4-SULFONYL)-2-PYRROLIDIN-1-YL-PHENYL]-1H-PYRROLE-3-CARBALDEHYDE
    • 2,6-Dinitro-benzaldehyd
    • 2,6-dinitro-benzaldehyde
    • Benzaldehyde,2,6-dinitro
    • EINECS 210-113-9
    • F12424
    • InChI=1/C7H4N2O5/c10-4-5-6(8(11)12)2-1-3-7(5)9(13)14/h1-4
    • 606-31-5
    • AKOS015995504
    • AKOS015889047
    • CCRIS 3033
    • 4-07-00-00611 (Beilstein Handbook Reference)
    • 2,6-Dinitrobenzaldehyde, 98%
    • NS00034409
    • Benzeneacetaldehyde,2-methyl-(9CI)
    • MFCD00007133
    • AS-47166
    • SCHEMBL272154
    • SCHEMBL13513679
    • CS-0359019
    • FT-0602368
    • DTXSID90209404
    • BRN 2113951
    • DB-005155
    • 2 pound not6-Dinitrobenzaldehyde
    • Benzaldehyde, 2,6dinitro
    • DTXCID70131895
    • 2,6-DNBA
    • 210-113-9
    • MDL: MFCD00007133
    • Inchi: 1S/C7H4N2O5/c10-4-5-6(8(11)12)2-1-3-7(5)9(13)14/h1-4H
    • InChI Key: WHFZQNNDIJKLIO-UHFFFAOYSA-N
    • SMILES: O=CC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.01200
  • Monoisotopic Mass: 196.012021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.571
  • Melting Point: 120-122 °C (lit.)
  • Boiling Point: 363.2 °C at 760 mmHg
  • Flash Point: 192.1 °C
  • Refractive Index: 1.66
  • PSA: 108.71000
  • LogP: 2.36190

2,6-Dinitrobenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:9
  • RTECS:CU5957500
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

2,6-Dinitrobenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,6-Dinitrobenzaldehyde Pricemore >>

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2,6-Dinitrobenzaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:606-31-5)2,6-Dinitrobenzaldehyde
Order Number:A832817
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:30
Price ($):1336.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:606-31-5)2,6-二硝基苯甲醛
Order Number:LE2032397
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com

2,6-Dinitrobenzaldehyde Related Literature

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Amadis Chemical Company Limited
(CAS:606-31-5)2,6-Dinitrobenzaldehyde
A832817
Purity:99%
Quantity:1g
Price ($):1336.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:606-31-5)2,6-二硝基苯甲醛
LE2032397
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email